Cas no 2228766-12-7 (O-{2-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-2-yl}hydroxylamine)

• Product Name: O-{2-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-2-yl}hydroxylamine
• CAS No: 2228766-12-7
• MF: C₁₂H₁₄FN₃O
• MW: 235.257465839386
• CID: 6069961
• PubChem ID: 165685255
• Update Time: 2025-06-11

O-{2-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-2-yl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{2-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-2-yl}hydroxylamine
• O-{2-[3-(4-fluorophenyl)-1H-pyrazol-4-yl]propan-2-yl}hydroxylamine
• 2228766-12-7
• EN300-1774148

• Inchi： 1S/C12H14FN3O/c1-12(2,17-14)10-7-15-16-11(10)8-3-5-9(13)6-4-8/h3-7H,14H2,1-2H3,(H,15,16)
• InChI Key： GCXZWGPDVRBFTB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(C=NN1)C(C)(C)ON

Computed Properties

• Exact Mass: 235.11209024g/mol
• Monoisotopic Mass: 235.11209024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.9Ų

Additional information on O-{2-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-2-yl}hydroxylamine

Introduction to O-{2-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-2-yl}hydroxylamine (CAS No. 2228766-12-7)

O-{2-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-2-yl}hydroxylamine is a specialized chemical compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 2228766-12-7, has garnered attention due to its unique structural properties and potential biological activities. The presence of a pyrazole moiety and a fluorophenyl group makes it a promising candidate for further investigation in drug discovery and molecular chemistry.

The compound's molecular structure consists of a hydroxylamine functional group attached to a propyl chain, which is further substituted with a pyrazole ring. The pyrazole ring is particularly noteworthy as it is a heterocyclic aromatic compound that often serves as a scaffold in medicinal chemistry. The introduction of a 4-fluorophenyl group into the structure enhances its electronic properties, making it more suitable for interactions with biological targets. This combination of features makes O-{2-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-2-yl}hydroxylamine a compound of great interest for researchers exploring new therapeutic agents.

In recent years, there has been a growing focus on the development of novel compounds that can modulate biological pathways associated with various diseases. The pyrazole scaffold has been extensively studied for its ability to interact with enzymes and receptors, making it a valuable component in the design of drugs targeting neurological disorders, inflammatory conditions, and infectious diseases. The fluorine atom in the 4-fluorophenyl group can also influence the metabolic stability and binding affinity of the compound, which are critical factors in drug design.

The hydroxylamine functional group in O-{2-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-2-yl}hydroxylamine adds another layer of complexity to its potential biological activity. Hydroxylamine derivatives have been explored for their roles in redox signaling and as intermediates in the synthesis of more complex molecules. The combination of these functional groups suggests that this compound may exhibit multiple modes of action, which could be advantageous in developing multifunctional therapeutics.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The presence of fluorine can alter the electronic distribution and lipophilicity of molecules, leading to improved pharmacokinetic properties. For instance, fluorinated pyrazoles have been shown to enhance binding affinity to target proteins and reduce metabolic degradation. This has led to their incorporation into several clinical candidates that are currently under investigation for various therapeutic indications.

The synthesis of O-{2-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-2-yl}hydroxylamine involves multiple steps, including the formation of the pyrazole ring and the subsequent attachment of the propyl chain with the hydroxylamine group. Advanced synthetic techniques such as cross-coupling reactions and transition metal catalysis are often employed to achieve high yields and purity. The careful selection of reagents and reaction conditions is crucial to ensure the desired product without unwanted byproducts.

In terms of applications, O-{2-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-2-yl}hydroxylamine has shown potential in preclinical studies as a modulator of enzyme activity and receptor binding. Its ability to interact with biological targets makes it a valuable tool for researchers studying disease mechanisms and developing new treatments. Additionally, its structural features make it amenable to further derivatization, allowing for the creation of libraries of related compounds for high-throughput screening.

The compound's stability under various conditions is another important consideration in its potential applications. Studies have been conducted to evaluate its solubility, thermal stability, and shelf life, which are critical factors for pharmaceutical use. These studies help ensure that the compound remains effective and safe during storage and transportation.

The future prospects for O-{2-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-2-yl}hydroxylamine are promising, given its unique structural features and potential biological activities. Further research is needed to fully elucidate its mechanism of action and explore its therapeutic potential. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential in translating this compound from laboratory research to clinical application.

In conclusion, O-{2-3-(4-fluorophenyl)-1H-pyrazol-4-ylpropan-2-y l}hydroxylamine (CAS No. 2228766-12) is a fascinating chemical entity with significant implications for pharmaceutical research. Its combination of structural features makes it a promising candidate for further investigation in drug discovery and molecular chemistry. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in developing innovative therapies for various diseases.